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Compound of Interest

Compound Name: 2,4-Dibromoanisole

Cat. No.: B1585499 Get Quote

This technical guide provides an in-depth overview of the melting and boiling points of 2,4-
Dibromoanisole, targeted at researchers, scientists, and professionals in drug development.

The document outlines the key physical constants of this compound, details the experimental

methodologies for their determination, and includes a representative workflow for its synthesis

and purification.

Core Physicochemical Data
The melting and boiling points of 2,4-Dibromoanisole are critical parameters for its

purification, handling, and application in various chemical syntheses. A summary of these

properties is presented below.

Property Value Conditions

Melting Point 60-64 °C
Standard Atmospheric

Pressure

Boiling Point 101-106 °C 1 mmHg (Reduced Pressure)

Boiling Point (estimated) 293.9 °C
Standard Atmospheric

Pressure (760 mmHg)

Experimental Protocols
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While specific experimental records for 2,4-Dibromoanisole are proprietary to the conducting

laboratories, the following sections describe standard, widely accepted methods for

determining the melting and boiling points of crystalline organic compounds.

Melting Point Determination
The melting point of a solid is the temperature at which it transitions from a solid to a liquid

state. For a pure crystalline solid, this transition occurs over a narrow temperature range. The

presence of impurities typically depresses and broadens this melting range.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Sample of 2,4-Dibromoanisole

Procedure:

A small, finely powdered sample of 2,4-Dibromoanisole is packed into a capillary tube to a

height of about 3 mm.[1]

The capillary tube is placed in the heating block of the melting point apparatus, adjacent to a

thermometer.[1]

The sample is heated at a steady, slow rate, typically 1-2 °C per minute, to ensure thermal

equilibrium between the sample, the heating block, and the thermometer.[1]

The temperature at which the first drop of liquid appears is recorded as the beginning of the

melting range.

The temperature at which the entire sample has completely melted is recorded as the end of

the melting range.
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For accuracy, the determination is typically repeated with fresh samples until consistent

values are obtained.[1]

Boiling Point Determination (at Reduced Pressure)
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding pressure. For compounds that may decompose at their atmospheric boiling point,

determination at reduced pressure (vacuum) is standard.

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., oil bath)

Vacuum source and manometer

Procedure:

A small amount of 2,4-Dibromoanisole is placed in the test tube.

A capillary tube, sealed at one end, is inverted and placed within the test tube containing the

liquid sample.

The apparatus is connected to a vacuum system, and the pressure is lowered to the desired

value (e.g., 1 mmHg).

The heating bath is gradually heated.

As the temperature rises, a stream of bubbles will emerge from the open end of the inverted

capillary tube.

The heating is discontinued, and the bath is allowed to cool slowly.
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The boiling point is the temperature at which the bubbling stops and the liquid just begins to

be drawn back into the capillary tube.

Synthesis and Purification Workflow
The primary route for the synthesis of 2,4-Dibromoanisole is the direct bromination of anisole.

The methoxy group of anisole is an ortho-, para-directing activator, which can lead to the

formation of multiple brominated products. Controlling the reaction conditions is crucial to

maximize the yield of the desired 2,4-disubstituted product. Subsequent purification is often

necessary to remove isomers and over-brominated species.
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Synthesis and Purification of 2,4-Dibromoanisole
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Caption: A logical workflow for the synthesis of 2,4-Dibromoanisole via bromination of anisole,

followed by purification steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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